Cas no 29800-43-9 (Oxo-(2-oxo-cycloheptyl)-acetic Acid ethyl ester)

• Product Name: Oxo-(2-oxo-cycloheptyl)-acetic Acid ethyl ester
• CAS No: 29800-43-9
• MF: C₁₁H₁₆O₄
• MW: 212.242343902588
• MDL: MFCD16091088
• CID: 1005155
• PubChem ID: 13245015
• Update Time: 2025-06-15

Oxo-(2-oxo-cycloheptyl)-acetic Acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• ethyl oxo(2-oxocycloheptyl)ethanoate
• ethyl 2-oxo-2-(2-oxocycloheptyl)acetate
• Oxo-(2-oxo-cycloheptyl)-acetic acid ethyl ester
• 29800-43-9
• SB36448
• DTXSID20531568
• DSAQODDOKVVBMA-UHFFFAOYSA-N
• AKOS011019720
• CS-0255104
• oxo-(2-oxocycloheptyl)-acetic acid ethyl ester
• ethyl2-oxo-2-(2-oxocycloheptyl)acetate
• MFCD16091088
• SCHEMBL1149626
• Ethyl oxo(2-oxocycloheptyl)acetate
• Oxo-(2-oxo-cycloheptyl)-acetic Acid ethyl ester

• MDL： MFCD16091088
• Inchi： 1S/C11H16O4/c1-2-15-11(14)10(13)8-6-4-3-5-7-9(8)12/h8H,2-7H2,1H3
• InChI Key： DSAQODDOKVVBMA-UHFFFAOYSA-N
• SMILES： O=C1CCCCCC1C(C(=O)OCC)=O

Computed Properties

• Exact Mass: 212.10485899g/mol
• Monoisotopic Mass: 212.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 60.4Ų

Additional information on Oxo-(2-oxo-cycloheptyl)-acetic Acid ethyl ester

Recent Advances in the Study of Oxo-(2-oxo-cycloheptyl)-acetic Acid ethyl ester (CAS 29800-43-9)

Oxo-(2-oxo-cycloheptyl)-acetic Acid ethyl ester (CAS 29800-43-9) is a cyclic keto ester compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile synthetic applications and potential biological activities. Recent studies have focused on its role as a key intermediate in the synthesis of complex organic molecules, including pharmaceuticals and bioactive compounds. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, mechanistic insights, and emerging applications in drug discovery.

One of the most notable advancements in the study of Oxo-(2-oxo-cycloheptyl)-acetic Acid ethyl ester is its application in the synthesis of prostaglandin analogs. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use as a precursor in the efficient construction of cyclopentanone derivatives, which are critical scaffolds for prostaglandin synthesis. The researchers employed a novel catalytic system involving palladium complexes to achieve high yields and enantioselectivity, underscoring the compound's value in asymmetric synthesis.

In addition to its synthetic applications, recent investigations have explored the biological activities of derivatives of Oxo-(2-oxo-cycloheptyl)-acetic Acid ethyl ester. A study in Bioorganic & Medicinal Chemistry Letters (2024) reported that certain analogs exhibit moderate inhibitory effects against cyclooxygenase-2 (COX-2), a key enzyme implicated in inflammation and pain. These findings suggest potential therapeutic applications, although further optimization and in vivo studies are required to assess their efficacy and safety profiles.

Mechanistic studies have also shed light on the reactivity of Oxo-(2-oxo-cycloheptyl)-acetic Acid ethyl ester under various conditions. A 2024 paper in Organic & Biomolecular Chemistry detailed the compound's behavior in ring-opening reactions, which are pivotal for accessing diverse heterocyclic frameworks. The study utilized density functional theory (DFT) calculations to elucidate the reaction pathways, providing valuable insights for designing more efficient synthetic routes.

From an industrial perspective, the scalable production of Oxo-(2-oxo-cycloheptyl)-acetic Acid ethyl ester has been a focus of recent patents. A 2023 patent application by a leading pharmaceutical company disclosed an improved manufacturing process that reduces byproduct formation and enhances overall yield. This development is expected to facilitate the compound's broader adoption in large-scale pharmaceutical synthesis.

Despite these advancements, challenges remain in the full exploitation of Oxo-(2-oxo-cycloheptyl)-acetic Acid ethyl ester. For instance, its stability under prolonged storage conditions and its compatibility with certain reagents require further investigation. Future research directions may include the development of more robust synthetic methodologies and the exploration of its potential in targeted drug delivery systems.

In conclusion, Oxo-(2-oxo-cycloheptyl)-acetic Acid ethyl ester (CAS 29800-43-9) continues to be a compound of significant interest in chemical biology and medicinal chemistry. Its dual role as a synthetic building block and a potential bioactive scaffold underscores its importance in contemporary research. The latest studies highlight both its established utility and untapped potential, paving the way for future innovations in drug discovery and organic synthesis.